Cas no 1339886-04-2 ((1R)-1-(2,3-difluorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2,3-difluorophenyl)ethan-1-amine
• CAS No: 1339886-04-2
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD12757703
• CID: 1029062
• PubChem ID: 45072359
• Update Time: 2025-04-20

(1R)-1-(2,3-difluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,3-Difluorophenyl)ethanamine
• (1R)-1-(2,3-difluorophenyl)ethanamine
• (R)-1-(2,3-Difluorophenyl)ethamine
• (1R)-1-(2,3-Difluorophenyl)ethan-1-amine
• KETZXWRRCDXDFT-RXMQYKEDSA-N
• Benzenemethanamine, 2,3-difluoro-alpha-methyl-, (alphaR)-
• DTXSID30662539
• AKOS015840195
• S12185
• SCHEMBL7787820
• EN300-1828206
• (R)-1-(2,3-difluorophenyl)ethan-1-amine
• DB-179384
• 1339886-04-2
• AS-62532
• DS-018742
• CS-0186108
• (1R)-1-(2,3-difluorophenyl)ethan-1-amine

• MDL： MFCD12757703
• Inchi： 1S/C8H9F2N/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： KETZXWRRCDXDFT-RXMQYKEDSA-N
• SMILES： FC1C(=CC=CC=1[C@@H](C)N)F

Computed Properties

• Exact Mass: 157.07030562g/mol
• Monoisotopic Mass: 157.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes